N-cyclohexyl-N-methyl-1,3,4-thiadiazol-2-amine
Overview
Description
“N-cyclohexyl-N-methyl-1,3,4-thiadiazol-2-amine” is a compound that is not explicitly scheduled . It is classified as a novel stimulant and substituted cathinone . Substituted cathinones are modified based on the structure of cathinone, an alkaloid found in the Khat plant . It has been mentioned in online drug forums and appeared for sale on surface web gray market vendor sites under the name “cyputylone” .
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Thiadiazole Derivatives : A significant aspect of the research on 1,3,4-thiadiazol-2-amine derivatives involves their synthesis. For instance, the synthesis of Schiff bases derived from 5-substituted-1,3,4-thiadiazol-2-amine has been explored, revealing their potential in biological applications. These compounds were structurally analyzed using FTIR, 1H NMR, and elemental analysis, highlighting their DNA protective ability against oxidative mixtures and strong antimicrobial activity against certain bacterial strains (Gür et al., 2020).
Biological Activities
Antiproliferative and Antimicrobial Properties : Research into the biological activities of 1,3,4-thiadiazol-2-amine derivatives has demonstrated their antiproliferative and antimicrobial properties. Certain compounds have shown cytotoxicity against cancer cell lines and strong antimicrobial activities, which may contribute to the development of new therapeutic agents. The mechanisms behind these properties have been explored through molecular docking studies, offering insights into their potential use in chemotherapy (Gür et al., 2020).
Antimicrobial Scaffold
Antimicrobial Scaffold Potential : The 1,3,4-thiadiazole core is noted for its broad spectrum of pharmacological activities. Derivatives containing the 2-amino-1,3,4-thiadiazole moiety have been highlighted for their antimicrobial properties, offering a promising scaffold for the synthesis of new antimicrobial agents. This review underscores the importance of this core in developing drugs with higher antimicrobial activity compared to standard treatments (Serban et al., 2018).
Ligand Applications in Organometallic Chemistry
Organometallic Materials Engineering : The coordination behavior of 1,3,4-thiadiazole derivatives with transition metal ions has been explored, showing that these compounds can serve as excellent precursors for the crystal engineering of organometallic materials. This research opens up new avenues for the use of 1,3,4-thiadiazole derivatives in materials science, particularly in the synthesis of copper(I) π-complexes with potential applications in various fields (Ardan et al., 2017).
Safety and Hazards
properties
IUPAC Name |
N-cyclohexyl-N-methyl-1,3,4-thiadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3S/c1-12(9-11-10-7-13-9)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKHRPYNNIRKQEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C2=NN=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-N-methyl-1,3,4-thiadiazol-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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